![molecular formula C21H22ClFN2O3 B2934297 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide CAS No. 921566-69-0](/img/structure/B2934297.png)
2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C21H22ClFN2O3 and its molecular weight is 404.87. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Induced Synthesis of Fluorobenzamides
Fluorobenzamides, including those with structures similar to the compound , have been synthesized using microwave-induced methods. These compounds, particularly when containing a fluorine atom in the benzoyl group, have shown promising antimicrobial activity against various bacterial and fungal strains. The presence of fluorine is crucial for enhancing the antimicrobial efficacy of these compounds (Desai, Rajpara, & Joshi, 2013).
Organocatalytic Asymmetric Reactions
Compounds with structural elements similar to the queried molecule have been involved in organocatalytic asymmetric reactions. These reactions have been employed to produce cyclic amines with chiral tetrasubstituted C‒F stereocenters, showcasing their significance in medicinal chemistry for creating pharmacophores with high enantioselectivity (Li, Lin, & Du, 2019).
Synthesis and Antitumor Evaluation
Derivatives of benzothiazoles, which share some structural similarities with the compound , have been synthesized and evaluated for their antitumor properties. These derivatives have demonstrated cytostatic activities against various malignant human cell lines, highlighting their potential in cancer research (Racané, Stojković, Tralić-Kulenović, & Karminski-Zamola, 2006).
Photophysical Properties of Oxazepines
Compounds incorporating the oxazepine ring, akin to the structure of the queried molecule, have been studied for their photophysical properties. These studies provide insights into the electronic and structural features that influence the fluorescence and emission characteristics of such compounds, with potential applications in the development of novel optical materials and sensors (Petrovskii et al., 2017).
Halogen-Substituted Benzothiazoles
Research into halogen-substituted benzothiazoles, which are structurally related to the compound of interest, has explored their spectroscopic properties. These studies have contributed to a better understanding of how halogenation affects the photophysical properties of such molecules, which can be critical for designing new fluorescent materials (Misawa et al., 2019).
properties
IUPAC Name |
2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClFN2O3/c1-4-10-25-16-9-8-13(11-17(16)28-12-21(2,3)20(25)27)24-19(26)18-14(22)6-5-7-15(18)23/h5-9,11H,4,10,12H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKEUBXREIXERCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3Cl)F)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-6-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.